Cas no 2138880-56-3 (2-amino-5-ethoxy-4-hydroxypentanoic acid)

• Product Name: 2-amino-5-ethoxy-4-hydroxypentanoic acid
• CAS No: 2138880-56-3
• MF: C₇H₁₅NO₄
• MW: 177.198302507401
• CID: 5896673
• PubChem ID: 165509063
• Update Time: 2025-11-04

2-amino-5-ethoxy-4-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-ethoxy-4-hydroxypentanoic acid
• 2138880-56-3
• EN300-1299959

• Inchi： 1S/C7H15NO4/c1-2-12-4-5(9)3-6(8)7(10)11/h5-6,9H,2-4,8H2,1H3,(H,10,11)
• InChI Key： DJAPXCXMXMOEGU-UHFFFAOYSA-N
• SMILES： O(CC)CC(CC(C(=O)O)N)O

Computed Properties

• Exact Mass: 177.10010796g/mol
• Monoisotopic Mass: 177.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 92.8Ų

Additional information on 2-amino-5-ethoxy-4-hydroxypentanoic acid

Comprehensive Analysis of 2-amino-5-ethoxy-4-hydroxypentanoic acid (CAS No. 2138880-56-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, 2-amino-5-ethoxy-4-hydroxypentanoic acid (CAS No. 2138880-56-3) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its amino, ethoxy, and hydroxyl functional groups, serves as a critical intermediate in pharmaceutical synthesis, agrochemical formulations, and advanced material science. Researchers and industry professionals frequently search for terms like "synthesis of 2-amino-5-ethoxy-4-hydroxypentanoic acid", "CAS 2138880-56-3 applications", and "bioactive pentanoic acid derivatives", reflecting its growing relevance in multidisciplinary domains.

The molecular structure of 2-amino-5-ethoxy-4-hydroxypentanoic acid combines a pentanoic acid backbone with strategically positioned substituents, enabling interactions with biological targets and polymers. Recent studies highlight its potential in peptide mimetics and enzyme inhibition, aligning with the trending focus on precision medicine and sustainable chemistry. Notably, its ethoxy group enhances solubility, making it valuable for formulations requiring improved bioavailability—a key concern addressed in forums discussing "water-soluble amino acid derivatives" and "green chemistry alternatives".

From an industrial perspective, the demand for CAS 2138880-56-3 correlates with innovations in crop protection and biodegradable materials. Agrochemical companies explore its derivatives as eco-friendly plant growth regulators, while material scientists investigate its role in polymeric hydrogels for controlled drug release. These applications resonate with popular queries such as "amino acid-based agrochemicals" and "hydrogel-forming compounds", underscoring its cross-sector utility.

Quality control and analytical methods for 2-amino-5-ethoxy-4-hydroxypentanoic acid are equally critical topics. Advanced techniques like HPLC-MS and NMR spectroscopy ensure purity standards, particularly for pharmaceutical-grade batches. Discussions on "analytical validation of specialty amino acids" and "CAS 2138880-56-3 stability studies" frequently appear in scientific literature, emphasizing the need for rigorous characterization protocols.

Looking ahead, the compound’s adaptability positions it as a candidate for next-generation therapeutics and smart materials. With increasing interest in AI-driven molecular design, computational studies predicting its interactions with proteins or polymers could unlock novel applications. This aligns with search trends around "computational modeling of functionalized amino acids" and "sustainable chemical innovation", highlighting its role in cutting-edge research.

In summary, 2-amino-5-ethoxy-4-hydroxypentanoic acid (CAS No. 2138880-56-3) exemplifies the convergence of chemistry, biology, and materials science. Its multifaceted applications—from drug development to environmentally conscious agriculture—make it a compound of enduring interest, as reflected in both academic inquiries and industrial advancements.